N-[4-Chloro-3-(trifluoromethyl)phenyl]-2-[6-(3,5-dimethylpiperidin-1-yl)pyrimidin-4-yl]sulfanylacetamide

• IUPAC Name: N-[4-chloro-3-(trifluoromethyl)phenyl]-2-[6-(3,5-dimethylpiperidin-1-yl)pyrimidin-4-yl]sulfanylacetamide
• InChI: InChI=1S/C20H22ClF3N4OS/c1-12-5-13(2)9-28(8-12)17-7-19(26-11-25-17)30-10-18(29)27-14-3-4-16(21)15(6-14)20(22,23)24/h3-4,6-7,11-13H,5,8-10H2,1-2H3,(H,27,29)
• InChI Key: QZIYPAIRSVYKFA-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)C2=CC(=NC=N2)SCC(=O)NC3=CC(=C(C=C3)Cl)C(F)(F)F)C
• Molecular Formula: C20H22ClF3N4OS
• Molecular Weight: 458.9 g/mol

Description

N-[4-Chloro-3-(trifluoromethyl)phenyl]-2-[6-(3,5-dimethylpiperidin-1-yl)pyrimidin-4-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C20H22ClF3N4OS and its molecular weight is 458.93. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antitubercular Activities

A study synthesized analogues from the condensation of aromatic amines with N-phenylacetamide, aiming to explore their antimicrobial and antitubercular activities. These analogues were evaluated for their effectiveness against bacterial and fungal strains, as well as Mycobacterium tuberculosis, indicating potential applications in designing antibacterial and antituberculosis compounds (Chandrashekaraiah et al., 2014).

Molecular Structure and Drug Likeness Analysis

Another study focused on the synthesis and characterization of a novel antiviral active molecule, including its molecular structure, NBO analysis, and interactions based on Hirshfeld surfaces. The research also assessed the compound's drug likeness, pharmacokinetic properties, and antiviral potency against SARS-CoV-2 protein, highlighting its potential in antiviral drug development (Mary et al., 2020).

Anti Microbial Activity of Heterocyclic Compounds

This research synthesized new heterocyclic compounds with a sulfamido moiety to investigate their antimicrobial activity. The study aimed to expand the arsenal of compounds available for combating microbial infections, contributing to the development of new antibacterial agents (Nunna et al., 2014).

Synthesis and Characterization for Biochemical Studies

The synthesis and characterization of compounds for investigating fluorescence binding with bovine serum albumin were explored. Such studies are crucial for understanding how these compounds interact with proteins, which is important for drug development and molecular biology research (Meng et al., 2012).

Dual Inhibitors for Cancer Research

Research on the synthesis of compounds as potential dual inhibitors for thymidylate synthase and dihydrofolate reductase was conducted, aiming at cancer therapy. These inhibitors are explored for their potential in treating various cancers by targeting key enzymes involved in DNA synthesis (Gangjee et al., 2008).